![molecular formula C26H23BrN2OS B299953 N-(3-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide](/img/structure/B299953.png)
N-(3-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide
Overview
Description
N-(3-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide is a chemical compound that has been the subject of scientific research due to its potential applications in medicine. This compound is also known as BPTI and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of BPTI involves the inhibition of enzymes that are involved in inflammation and tumor growth. BPTI has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. BPTI also inhibits the activity of matrix metalloproteinases (MMPs), which are enzymes that are involved in tumor invasion and metastasis.
Biochemical and Physiological Effects
BPTI has been shown to have a variety of biochemical and physiological effects. Studies have shown that BPTI can inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. BPTI has also been shown to reduce the production of inflammatory mediators and decrease inflammation in animal models.
Advantages and Limitations for Lab Experiments
BPTI has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and purified. BPTI also has a well-defined mechanism of action, making it a useful tool for studying the role of enzymes in disease. However, BPTI has limitations, including its potential toxicity and limited solubility in aqueous solutions.
Future Directions
There are several future directions for research on BPTI. One area of research is the development of BPTI analogs with improved pharmacological properties, such as increased solubility and reduced toxicity. Another area of research is the use of BPTI in combination with other drugs for the treatment of cancer and inflammation. Finally, further studies are needed to elucidate the precise mechanism of action of BPTI and its potential use in other diseases.
Synthesis Methods
The synthesis of BPTI involves the reaction of 3-bromophenylamine with 2-phenylacetyl chloride to form N-(3-bromophenyl)-2-phenylacetamide. This intermediate is then reacted with 5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-amine to form the final product, N-(3-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide.
Scientific Research Applications
BPTI has been studied for its potential use in the treatment of various diseases, including cancer and inflammation. Studies have shown that BPTI has anti-inflammatory and anti-tumor properties, making it a promising candidate for drug development.
properties
Product Name |
N-(3-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide |
|---|---|
Molecular Formula |
C26H23BrN2OS |
Molecular Weight |
491.4 g/mol |
IUPAC Name |
N-(3-bromophenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide |
InChI |
InChI=1S/C26H23BrN2OS/c1-3-23-25(20-14-12-18(2)13-15-20)28-26(31-23)29(22-11-7-10-21(27)17-22)24(30)16-19-8-5-4-6-9-19/h4-15,17H,3,16H2,1-2H3 |
InChI Key |
JPCRQNQQJZOTRR-UHFFFAOYSA-N |
SMILES |
CCC1=C(N=C(S1)N(C2=CC(=CC=C2)Br)C(=O)CC3=CC=CC=C3)C4=CC=C(C=C4)C |
Canonical SMILES |
CCC1=C(N=C(S1)N(C2=CC(=CC=C2)Br)C(=O)CC3=CC=CC=C3)C4=CC=C(C=C4)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Ethyl 3-methyl 9-benzyl-8-methyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate](/img/structure/B299870.png)
![2-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]quinoline](/img/structure/B299872.png)
![Methyl 1-(2-methoxyphenyl)-5-(4-methylphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate](/img/structure/B299874.png)
![2-[5-(4-bromophenyl)-1-methyl-2',4,6-trioxospiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-indole]-1'-yl]-N-(4-methylphenyl)acetamide](/img/structure/B299875.png)
![2-[(3-ethyl-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-(2-methylphenyl)acetamide](/img/structure/B299876.png)
![N-(3-chloro-4-methylphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide](/img/structure/B299880.png)
![N-{2-[4-(1-methyl-1-phenylethyl)phenoxy]ethyl}-9H-fluorene-2-sulfonamide](/img/structure/B299881.png)
![methyl 5-{[({[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]methyl}-2-furoate](/img/structure/B299883.png)
![2-{[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-phenylethyl)acetamide](/img/structure/B299886.png)
![2-chloro-N-[2-chloro-4-(trifluoromethyl)phenyl]-5-(methylsulfanyl)benzamide](/img/structure/B299887.png)
![3-(3,5-Dimethylphenyl)-1'-(morpholin-4-ylmethyl)spiro[1,3-thiazolidine-2,3'-indole]-2',4-dione](/img/structure/B299888.png)
![7-Ethyl 3-methyl 9-benzyl-1-(4-chlorophenyl)-8-methyl-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate](/img/structure/B299890.png)